Cas no 1261884-79-0 (6-Cyano-5-hydroxyquinoline)

• Product Name: 6-Cyano-5-hydroxyquinoline
• CAS No: 1261884-79-0
• MF: C₁₀H₆N₂O
• MW: 170.16744184494
• CID: 4822580
• Update Time: 2025-05-24

6-Cyano-5-hydroxyquinoline Chemical and Physical Properties

Names and Identifiers

• 6-Cyano-5-hydroxyquinoline

• Inchi： 1S/C10H6N2O/c11-6-7-3-4-9-8(10(7)13)2-1-5-12-9/h1-5,13H
• InChI Key： TUAWBBDJTWGKII-UHFFFAOYSA-N
• SMILES： OC1=C(C#N)C=CC2C1=CC=CN=2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 232
• XLogP3: 2.1
• Topological Polar Surface Area: 56.9

Additional information on 6-Cyano-5-hydroxyquinoline

6-Cyano-5-hydroxyquinoline (CAS No. 1261884-79-0): A Versatile Quinoline Derivative with Broad Applications

6-Cyano-5-hydroxyquinoline (CAS No. 1261884-79-0) is a specialized quinoline-based compound that has garnered significant attention in pharmaceutical and material science research. Its unique molecular structure, featuring a cyano group at the 6-position and a hydroxyl group at the 5-position, makes it a valuable intermediate for synthesizing advanced heterocyclic compounds. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting enzyme inhibition and receptor modulation, aligning with current trends in precision medicine and small-molecule therapeutics.

The growing interest in 6-Cyano-5-hydroxyquinoline is reflected in its frequent appearance in scientific literature and patent filings. Its electron-withdrawing cyano group enhances reactivity, enabling applications in fluorescence probes and organic semiconductors—key areas in bioimaging and optoelectronic devices. Recent studies highlight its role in developing metal-chelating agents, addressing demands for catalytic materials in green chemistry. This aligns with the surge in searches for "sustainable chemical synthesis" and "eco-friendly catalysts" across academic databases.

From a synthetic chemistry perspective, CAS 1261884-79-0 serves as a precursor for N-heterocyclic scaffolds prevalent in kinase inhibitors and antimicrobial agents. Its planar aromatic system facilitates π-stacking interactions, crucial for DNA intercalation studies—a hot topic in cancer research forums. Analytical techniques like HPLC purification and LC-MS characterization are typically employed to ensure high purity (>98%), meeting stringent requirements for high-throughput screening in modern drug development pipelines.

Industrial applications of 6-Cyano-5-hydroxyquinoline extend to photostabilizers and corrosion inhibitors, capitalizing on its UV-absorbing properties. With increasing Google searches for "advanced material additives," this compound's ability to form stable complexes with transition metals positions it as a candidate for smart coatings. Regulatory-compliant synthesis protocols (avoiding hazardous reagents) have been documented in ACS Sustainable Chemistry journals, responding to industry demands for safer synthetic routes.

Emerging research explores 6-Cyano-5-hydroxyquinoline's potential in neurological disorder models, particularly its blood-brain barrier permeability—a trending topic in Alzheimer's disease research. The compound's logP value (predicted ~2.1) suggests favorable pharmacokinetic properties, driving pharmaceutical interest. Patent analyses reveal its incorporation in allosteric modulator designs, coinciding with rising searches for "GPCR-targeted drugs" in medicinal chemistry circles.

Quality control of CAS 1261884-79-0 involves rigorous spectroscopic validation (1H/13C NMR, FTIR) and chromatographic purity checks, addressing the pharmaceutical industry's emphasis on CMC compliance. Recent advancements in continuous flow chemistry have improved its synthesis scalability—a solution to frequent queries about "batch-to-batch consistency" in fine chemical production. The compound's stability under physiological pH conditions further supports its utility in in vitro diagnostic applications.

Environmental considerations surrounding 6-Cyano-5-hydroxyquinoline derivatives have prompted studies on biodegradation pathways, responding to increased public interest in "green pharmaceuticals." Computational modeling (DFT calculations) predicts its metabolic transformation products, valuable for toxicity assessment—a critical factor given current FDA screening guidelines. These interdisciplinary applications demonstrate how this multifunctional quinoline bridges gaps between academic research and industrial innovation.